Cas no 5405-79-8 (2,2-Dimethyl-3-hexanone)

• Product Name: 2,2-Dimethyl-3-hexanone
• CAS No: 5405-79-8
• Molecular Formula: C₈H₁₆O
• Molecular Weight: 128.21204
• MDL: MFCD00027140
• CID: 85330
• PubChem ID: 221168

2,2-Dimethyl-3-hexanone Properties

Names and Identifiers

• 2,2-Dimethyl-3-hexanone
• 2,2,-dimethylhexan-3-one
• 2,2-Dimethy-3-hexanone
• 2,2-Dimethyl-hexan-3-on
• 3-Hexanone,2,2-dimethyl
• 3-Hexanone,2-dimethyl
• propyl tert-butyl ketone
• tert-Butyl propyl ketone
• NSC 5229
• DTXSID60277953
• CS-0215102
• Z406377804
• 3-Hexanone, 2,2-dimethyl-
• MFCD00027140
• 775H4CM59G
• EN300-222176
• AS-17630
• 3-Hexanone,2-dimethyl-
• NSC-5229
• 2,2-dimethylhexane-3-one
• NSC5229
• SY197984
• A829935
• AKOS009158969
• tert-Butyl n-propyl ketone
• E83915
• SCHEMBL330284
• 2,2-dimethylhexan-3-one
• FT-0635676
• 2,2-dimethyl-hexan-3-one
• 5405-79-8
• DB-052470
• DTXCID80229111

• MDL： MFCD00027140
• InChIKey： PYCHXHVFOZBVEY-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H16O/c1-5-6-7(9)8(2,3)4/h5-6H2,1-4H3
• SMILES： CCCC(=O)C(C)(C)C

Computed Properties

• Exact Mass: 128.12000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 128.12
• Heavy Atom Count: 9
• Complexity: 97.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1A^2
• Molecular Weight: 128.21

Experimental Properties

• LogP: 2.40170
• PSA: 17.07000
• Refractive Index: 1.4105
• Boiling Point: 145.85°C
• Melting Point: -32.24°C (estimate)
• Flash Point: 34.4 °C
• Color/Form: Not determined
• Solubility: Not determined.
• Density: 0.8105

2,2-Dimethyl-3-hexanone Security Information

• Safety Term：S26-S36/37/39
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT, FLAMMABLE

2,2-Dimethyl-3-hexanone Customs Data

• HS CODE：2914190090
• Customs Data：

  China Customs Code:

  2914190090

  Overview:

  2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%